Cas no 1723-42-8 (1,3-Benzenedicarbonyldichloride, 4,6-dinitro-)

1,3-Benzenedicarbonyldichloride, 4,6-dinitro- structure
1723-42-8 structure
Product Name:1,3-Benzenedicarbonyldichloride, 4,6-dinitro-
CAS No:1723-42-8
MF:C8H2Cl2N2O6
MW:293.017280101776
CID:117999
PubChem ID:2749540
Update Time:2025-04-18

1,3-Benzenedicarbonyldichloride, 4,6-dinitro- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedicarbonyldichloride, 4,6-dinitro-
    • 4,6-Dinitro-1,3-benzenedicarbonyl chloride
    • 4,6-dinitrobenzene-1,3-dicarbonyl chloride
    • 1,3-Benzenedicarbonyldichloride,4,6-dinitro
    • 4,6-dinitrobenzene-1,3-dioyl dichloride
    • 4,6-dinitroisophthalic acid
    • 4,6-dinitroisophthaloyl chloride
    • 4,6-Dinitroisophthaloyl dichloride
    • 4,6-Dinitro-isophthaloylchlorid
    • Isophthaloylchloride,4,6-dinitro-(7CI,8CI)
    • 4,6-dinitrobenzene-1,3-dicarbonyl dichloride
    • AKOS004904858
    • N-(4-CHLOROBENZOYL)-4-METHOXYPHENYLHYDRAZINE
    • 1723-42-8
    • DTXSID60372775
    • Inchi: 1S/C8H2Cl2N2O6/c9-7(13)3-1-4(8(10)14)6(12(17)18)2-5(3)11(15)16/h1-2H
    • InChI Key: BVJAHSGPQFJMLI-UHFFFAOYSA-N
    • SMILES: ClC(C1C=C(C(=O)Cl)C(=CC=1[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 291.92900
  • Monoisotopic Mass: 291.9289912g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 126Ų

Experimental Properties

  • PSA: 125.78000
  • LogP: 3.30740
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